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Compound of Interest

Compound Name: 2-Dimethylaminopyridine

Cat. No.: B146746 Get Quote

This guide provides immediate and essential safety protocols for laboratory professionals

handling 2-Dimethylaminopyridine. It includes detailed personal protective equipment (PPE)

requirements, emergency procedures, and disposal plans to ensure safe laboratory operations.

Hazard Summary
2-Dimethylaminopyridine is classified as a hazardous chemical. It is harmful if swallowed,

comes into contact with skin, or is inhaled.[1] It can cause skin and serious eye irritation, as

well as respiratory irritation.[1]

Hazard Classification Data

Hazard Classification Category

Acute Oral Toxicity Category 4[1]

Acute Dermal Toxicity Category 4[1]

Acute Inhalation Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1]

Flammable Liquids Category 3
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 2-
Dimethylaminopyridine. The following table outlines the required PPE.

PPE Requirements for Handling 2-Dimethylaminopyridine

Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield is recommended when

there is a splash hazard.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][2]

Hands

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber, Neoprene).

Inspect gloves prior to use and

dispose of contaminated

gloves properly.[3]

Body

A lab coat or a chemical-

resistant suit to prevent skin

exposure.

The type of protective

equipment must be selected

based on the concentration

and amount of the hazardous

substance at the specific

workplace.[4]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.

Use in a well-ventilated area or

under a chemical fume hood.

[2][5]

Operational and Handling Procedures
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]

Avoid contact with skin, eyes, and clothing.[3][4]
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Do not breathe dust, vapor, mist, or gas.[6]

Wash hands thoroughly after handling.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[1][6]

Store in a flammables area.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Emergency and First Aid Measures
Immediate action is crucial in the event of exposure. The following table provides first-aid

protocols.

First Aid Protocols for 2-Dimethylaminopyridine Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove all contaminated

clothing and shoes. Seek immediate medical

attention.[2][5]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention if

symptoms occur.[1][5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[1][6]

Spill and Disposal Plan
Spill Response: In the event of a spill, follow these steps:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in the table above.

For small spills, use an inert absorbent material to soak up the liquid.

For solid spills, sweep up and shovel into a suitable container for disposal, avoiding dust

formation.[3][6]
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Prevent the spill from entering drains or waterways.[3]

Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Disposal:

Dispose of 2-Dimethylaminopyridine and any contaminated materials in accordance with

federal, state, and local environmental control regulations.[8]

Do not dispose of it down the drain.[3]

Contaminated packaging should be treated as the product itself.[8]

Workflow for Handling a 2-Dimethylaminopyridine
Spill
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Caption: Workflow for the safe handling and cleanup of a 2-Dimethylaminopyridine spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b146746?utm_src=pdf-body-img
https://www.benchchem.com/product/b146746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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